Cas no 6236-40-4 (13-ethyl-3-methoxy-1,4,6,7,8,9,11,12,13,14,15,16-dodecahydro-17h- Cyclopenta[a]phenanthren-17-one (non-preferred Name))

• Product Name: 13-ethyl-3-methoxy-1,4,6,7,8,9,11,12,13,14,15,16-dodecahydro-17h- Cyclopenta[a]phenanthren-17-one (non-preferred Name)
• CAS No: 6236-40-4
• MF: C₂₀H₂₈O₂
• MW: 300.435126304626
• CID: 1638256
• PubChem ID: 102242
• Update Time: 2025-04-21

13-ethyl-3-methoxy-1,4,6,7,8,9,11,12,13,14,15,16-dodecahydro-17h- Cyclopenta[a]phenanthren-17-one (non-preferred Name) Chemical and Physical Properties

Names and Identifiers

• 13-Ethyl-3-methoxy-1,4,6,7,8,9,11,12,13,14,15,16-dodecahydro-17H- cyclopenta[a]phenanthren-17-one (non-preferred name)
• (1)-13-Ethyl-3-methoxygona-2,5(10)-dien-17-one
• Methoxygonadiene
• Gona-2,5(10)-dien-17-one, 13-ethyl-3-methoxy-
• Gona-2,5(10)-dien-17-one, 13-ethyl-3-methoxy-; Levonorgestrel Imp. R; 13-Ethyl-3-methoxygona-2,5(10)-dien-17-one
• CAA32277
• NS00083282
• 13-Ethyl-3-methoxy-gona-2,5(10)-dien-17-one
• 13-ethyl-3-methoxygona-2,5(10)-dien-17-one
• DTXSID201036347
• AKOS015896292
• 12AU99WIMP
• UNII-12AU99WIMP
• DTXSID001045120
• AS-13041
• 13beta-ethyl-3-methoxy-gona-2,5(10)-dien-17-one
• Q27251400
• (8R,9S,13S,14S)-13-ethyl-3-methoxy-4,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-one
• 13-Ethyl-3-methoxy-gona-2,5(10)diene-17-one
• (3aS,3bR,9bS,11aS)-11a-ethyl-7-methoxy-1H,2H,3H,3aH,3bH,4H,5H,6H,9H,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-one
• 13-.BETA.-ETHYL-3-METHOXYGONA-2,5(10)-DIEN-17-ONE
• 6236-40-4
• MFCD08457893
• FD12060
• 13-beta-Ethyl-3-methoxy-gona-2,5(10)-dien-17-one
• LEVONORGESTREL IMPURITY R [EP IMPURITY]
• BCP10781
• Methoxygonadiene (>90%)
• Max LMG
• Levonorgestrel Impurity R
• SCHEMBL11506097
• Q-102818
• EINECS 228-351-7
• Methoxydienone
• 2322-77-2
• (+/-)-13-ethyl-3-methoxygona-2,5(10)-dien-17-one
• EINECS 219-034-4
• 13-beta-Ethyl-3-methoxygona-2,5(10)-dien-17-one
• 13-ethyl-3-methoxy-1,4,6,7,8,9,11,12,13,14,15,16-dodecahydro-17h- Cyclopenta[a]phenanthren-17-one (non-preferred Name)

• Inchi： 1S/C20H28O2/c1-3-20-11-10-16-15-7-5-14(22-2)12-13(15)4-6-17(16)18(20)8-9-19(20)21/h5,16-18H,3-4,6-12H2,1-2H3/t16-,17-,18+,20+/m1/s1
• InChI Key： PQMRKLSVUBRLLQ-XSYGEPLQSA-N
• SMILES： O=C1CC[C@H]2[C@@H]3CCC4CC(=CCC=4[C@H]3CC[C@@]21CC)OC

Computed Properties

• Exact Mass: 300.20904
• Monoisotopic Mass: 300.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 122-124 ºC
• Solubility: Insuluble (6.0E-3 g/L) (25 ºC),
• PSA: 26.3